Cas no 873077-21-5 (2-(3-Chloroprop-1-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(3-Chloroprop-1-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 873077-21-5
• MF: C₉H₁₆BClO₂
• MW: 202.486142158508
• CID: 839877
• PubChem ID: 11830500
• Update Time: 2025-06-13

2-(3-Chloroprop-1-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(3-Chloroprop-1-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 1,3,2-Dioxaborolane, 2-(3-chloro-1-propenyl)-4,4,5,5-tetramethyl-
• 2-[(1e)-3-chloroprop-1-en-1-yl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 873077-21-5
• MFCD09260446
• AT15969
• (E)-2-(3-chloroprop-1-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CS-0175025
• trans-2-Chloromethylvinylboronic acid pinacol ester, 97%
• 2-[(E)-3-chloroprop-1-enyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• SCHEMBL1354748
• HLBDNUSUVDDICF-AATRIKPKSA-N
• (E)-3-chloro-1-propenylboronic acid pinacol ester
• J-009044
• trans-2-Chloromethylvinylboronic acid pinacol ester
• SCHEMBL1354751
• E-2-Chloromethylvinylboronic acid pinacol ester
• (E)-2-(3-chloroprop-1-enyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 3-CHLOROPROPENYL-1-BORONIC ACID PINACOL ESTER
• 153724-93-7
• HS-5427

• Inchi： 1S/C9H16BClO2/c1-8(2)9(3,4)13-10(12-8)6-5-7-11/h5-6H,7H2,1-4H3/b6-5+
• InChI Key： HLBDNUSUVDDICF-AATRIKPKSA-N
• SMILES： ClC/C=C/B1OC(C)(C)C(C)(C)O1

Computed Properties

• Exact Mass: 202.0931876g/mol
• Monoisotopic Mass: 202.0931876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.028 g/mL at 25 °C
• Boiling Point: 57-62 °C/0.3-0.4 mmHg
• Flash Point: 100 °C
• Refractive Index: n20/D 1.4603

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Boronic acid derivatives Boronic acid esters

Additional information on 2-(3-Chloroprop-1-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Research Brief on 2-(3-Chloroprop-1-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS: 873077-21-5)

In recent years, the compound 2-(3-Chloroprop-1-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS: 873077-21-5) has garnered significant attention in the field of chemical biology and medicinal chemistry. This boronic ester derivative is widely recognized for its utility as a key intermediate in the synthesis of bioactive molecules, particularly in the development of boron-containing pharmaceuticals. The unique reactivity of this compound, attributed to its dioxaborolane ring and chloropropenyl moiety, makes it a versatile building block for Suzuki-Miyaura cross-coupling reactions and other boron-mediated transformations.

Recent studies have focused on optimizing the synthetic routes for 2-(3-Chloroprop-1-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane to improve yield and purity. A 2023 publication in the Journal of Organic Chemistry demonstrated a novel one-pot synthesis method that reduces byproduct formation and enhances scalability. The method employs a palladium-catalyzed borylation of 3-chloropropene, followed by esterification with pinacol, achieving yields exceeding 85%. This advancement is particularly relevant for industrial-scale production, where efficiency and cost-effectiveness are critical.

In medicinal chemistry, this compound has been explored as a precursor for the development of boron-based protease inhibitors. A 2024 study in Bioorganic & Medicinal Chemistry Letters highlighted its use in synthesizing boronic acid derivatives that exhibit potent inhibitory activity against SARS-CoV-2 main protease (Mpro). The researchers reported that the chloropropenyl group facilitates further functionalization, enabling the introduction of diverse pharmacophores to enhance binding affinity and selectivity. These findings underscore the potential of 873077-21-5 in addressing unmet medical needs, particularly in antiviral drug discovery.

Another area of interest is the application of 2-(3-Chloroprop-1-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane in targeted drug delivery systems. A recent preprint on ChemRxiv described its incorporation into boron-rich nanoparticles for boron neutron capture therapy (BNCT). The compound's stability under physiological conditions and its ability to release boron atoms upon irradiation make it a promising candidate for cancer treatment. Preliminary in vitro studies showed enhanced tumor cell uptake and minimal cytotoxicity, paving the way for further preclinical evaluation.

Despite these advancements, challenges remain in the handling and storage of 873077-21-5 due to its sensitivity to moisture and air. Researchers have emphasized the need for rigorous quality control measures to ensure reproducibility in downstream applications. Additionally, the environmental impact of its synthesis byproducts warrants further investigation to align with green chemistry principles. Future research directions may include the development of more sustainable synthetic protocols and the exploration of its reactivity in emerging catalytic systems.

In conclusion, 2-(3-Chloroprop-1-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane continues to be a compound of high interest in chemical biology and pharmaceutical research. Its multifaceted applications—from drug discovery to advanced therapeutics—highlight its importance as a versatile synthetic intermediate. Ongoing studies are expected to further elucidate its potential and address current limitations, solidifying its role in the development of next-generation therapeutics.